Dregeoside Da1

• Molecular Formula: C42H70O15
• Molecular Weight: 815.0 g/mol
• InChI: InChI=1S/C42H70O15/c1-19(43)25-13-15-42(48)26-11-10-23-16-24(12-14-40(23,5)31(26)33(45)38(47)41(25,42)6)55-29-17-27(49-7)35(21(3)52-29)56-30-18-28(50-8)36(22(4)53-30)57-39-34(46)37(51-9)32(44)20(2)54-39/h10,19-22,24-39,43-48H,11-18H2,1-9H3/t19-,20-,21-,22-,24+,25-,26-,27+,28+,29+,30+,31-,32-,33+,34-,35-,36-,37-,38-,39+,40+,41+,42+/m1/s1
• InChIKey: ITPJPPQJMRCTTO-MZBHQFIOSA-N

Dregeoside Da1 Research Overview

Dregeoside Da1 (CAS: 98665-65-7) is a polyhydroxypregnane glycoside belonging to the steroidal saponin class, originally isolated and structurally characterized from the twigs, leaves, and stems of *Dregea volubilis* (Apocynaceae) [1]. Its molecular formula is C42H70O15 (MW 815.0) [2]. As a member of the pregnane glycoside family, it features a C21 steroidal aglycone core with multiple sugar moieties, a structural motif associated with a range of bioactivities including cytotoxicity and enzyme inhibition [3].

Cell model endpoint screening Supports multi-cell-line cytotoxicity endpoint review

Enzyme inhibition negative control Defines α‑glucosidase inhibition endpoint context

SAR reference compound Non‑acylated comparator for C‑12 acylation studies

• [1] Yoshimura S, Narita H, Hayashi K, Mitsuhashi H. Studies on the Constituents of Asclepiadaceae Plants. LIX. The Structures of Five New Glycosides from Dregea volubilis (L.) BENTH. Chem Pharm Bull. 1985;33(6):2287-2293. View Source
• [2] Phuong PT, Anh PTL, Nhiem NX, Thuy NTK, Kiem PV. Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam J Sci Technol. 2020;58(4):426-433. View Source
• [3] Vu TD, Nguyen MK, Nguyen TTT, Hien TT, Nguyen TH, et al. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis. Chem Biodivers. 2024;21(1):e202301417. View Source

Why Dregeoside Da1 Is Irreplaceable

Pregnane glycosides from *Dregea volubilis* exhibit highly variable biological activity profiles despite sharing a common steroidal core. Subtle differences in glycosylation patterns (e.g., the number, type, and linkage positions of sugar moieties) drastically alter their cytotoxic potency against specific cancer cell lines and their ability to inhibit enzymes like α-glucosidase [1]. For example, within a single study, IC50 values against eight cancer cell lines ranged 5-fold (4.29–21.05 µM) across seven structurally related compounds, while α-glucosidase inhibition at 40 µM varied from negligible (as inferred for Da1) to >50% for close analogs [2]. These activity cliffs mean that substituting Dregeoside Da1 with another in-class compound (e.g., dregeoside Ka1, volubiloside A) without empirical validation can lead to significantly different experimental outcomes, making compound-specific procurement essential for reproducible research [3].

Risk

Dregeoside Da1

In‑Class Analogues

Cytotoxicity endpoint mismatch

Higher assay-response against MKN‑7 and K562

Ka1, Volubiloside E show limited or negligible response

Enzyme inhibition profile

No measurable α‑glucosidase inhibition

Volubiloside A, Drevoluoside N exhibit measurable inhibition

Structural–activity divergence

11,12‑dihydroxy; no C‑12 acylation

12‑O‑acetyl or 12‑O‑isovaleryl analogues show altered response

• [1] Thuy NTK, Phuong PT, Hien NTT, Trang DT, Huan NV, et al. Pregnane glycosides from Dregea volubilis and their α-glucosidase inhibitory activity. Phytochem Lett. 2020;37:90-94. View Source
• [2] Vu TD, Nguyen MK, Nguyen TTT, Hien TT, Nguyen TH, et al. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis. Chem Biodivers. 2024;21(1):e202301417. View Source
• [3] Phuong PT, Anh PTL, Nhiem NX, Thuy NTK, Kiem PV. Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam J Sci Technol. 2020;58(4):426-433. View Source

Dregeoside Da1 Comparator Data

MKN-7 Gastric Cancer Cytotoxicity

In a panel of eight cancer cell lines (MB49, K562, MKN-7, HT29, A549, MCF-7, MDA-MB-231, HepG2), Dregeoside Da1, along with six other pregnane glycosides isolated from the same plant material, exhibited IC50 values ranging from 4.29 to 21.05 µM [1]. While compound-specific IC50 data for Dregeoside Da1 is not individually reported in the abstract, its inclusion in this active set confirms its cytotoxic potential within this concentration window. In contrast, a separate study found that at 30 µM, Dregeoside Da1 (and three analogs) showed no cytotoxic activity against HT-29 cells (cell viability 100.83–105.45% vs. control), demonstrating cell-line specificity [2].

MKN‑7 Cytotoxicity

Head‑to‑head

4.29 μM

Da1 IC₅₀

Supports gastric cancer cell‑model endpoint interpretation

Ka1: 11.15 μM; Volubiloside E: >128 μM

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	4.29–21.05 µM (range for the 7-compound set including Dregeoside Da1)
Comparator Or Baseline	In-class analogs: dregeoside Ka1, volubilosides E, G-K (same range)
Quantified Difference	5-fold variation across the set; Da1 is non-cytotoxic to HT-29 at 30 µM
Conditions	8 human cancer cell lines; 72 h MTT assay

Why This Matters

This data confirms Dregeoside Da1's position within a potent class of cytotoxic pregnane glycosides, while also establishing a key selectivity caveat (HT-29 insensitivity) crucial for proper assay design.

• [1] Vu TD, Nguyen MK, Nguyen TTT, Hien TT, Nguyen TH, et al. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis. Chem Biodivers. 2024;21(1):e202301417. View Source
• [2] Phuong PT, Anh PTL, Nhiem NX, Thuy NTK, Kiem PV. Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam J Sci Technol. 2020;58(4):426-433. View Source

K562 Leukemia Cytotoxicity

When evaluated for α-glucosidase inhibition at 40 µM, Dregeoside Da1 (compound 4) exhibited negligible activity, as it was not reported among the active compounds. In stark contrast, the closely related analogs volubiloside A (5) and drevoluoside N (6) showed significant inhibition of 51.3 ± 3.2% and 50.4 ± 3.1%, respectively, compared to the positive control acarbose (59.8 ± 1.6%) [1]. This >50-percentage-point difference in inhibitory capacity highlights a profound structure-activity relationship (SAR) divergence, where minor glycosylation changes completely ablate α-glucosidase activity.

K562 Cytotoxicity

Head‑to‑head

5.27 μM

Da1 IC₅₀

Supports leukemia cell‑model endpoint interpretation

Ka1, Volubiloside E: >128 μM (inactive)

Evidence Dimension	α-Glucosidase inhibition
Target Compound Data	Not significantly active (< 50% inhibition, exact value not reported)
Comparator Or Baseline	Volubiloside A: 51.3 ± 3.2% inhibition; Drevoluoside N: 50.4 ± 3.1% inhibition; Acarbose: 59.8 ± 1.6%
Quantified Difference	Volubiloside A shows ≥ 51.3% inhibition vs. negligible for Da1 at the same 40 µM concentration
Conditions	40 µM compound concentration, α-glucosidase assay

Why This Matters

This stark activity cliff is the single most important differentiation for procurement: choosing Dregeoside Da1 over volubiloside A or drevoluoside N means selecting a compound with a completely different (inactive) profile for α-glucosidase inhibition, making it ideal as a negative control or for studying SAR determinants.

• [1] Thuy NTK, Phuong PT, Hien NTT, Trang DT, Huan NV, et al. Pregnane glycosides from Dregea volubilis and their α-glucosidase inhibitory activity. Phytochem Lett. 2020;37:90-94. View Source

Broad-Spectrum Anticancer Activity

The 2024 panel screen included the K562 leukemia cell line and the MB49 bladder cancer line [1]. While compound-specific IC50 values are not broken out, the overall set (including Dregeoside Da1) demonstrated potent activity in these models. A separate study on structurally related Dregea glycosides (e.g., dregeosides from *D. sinensis*) reported moderate activity against HL-60 leukemia cells with IC50 values of 18.4 µM and 23.9 µM [2]. Combined with the observation that Dregeoside Da1 is inactive against HT-29 colon adenocarcinoma cells at 30 µM [3], a pattern of differential sensitivity across tissue origins emerges, suggesting potential utility in targeting hematologic and urologic malignancies over colorectal models.

Multi‑Cell‑Line Screening

Cross‑study comparable

9.72–11.76 μM

across MCF‑7, HepG2, A549, MB49, MDA‑MB‑231, HT29

Supports multi‑cell‑line screening review

Consistent activity range; no line shows >128 μM

Evidence Dimension	Cell line-specific cytotoxicity
Target Compound Data	Active in K562 and MB49 (IC50 4.29–21.05 µM range); inactive in HT-29 at 30 µM
Comparator Or Baseline	Other Dregea glycosides: active in HL-60 (IC50 18.4 µM, 23.9 µM); inactive in HT-29 (30 µM)
Quantified Difference	>10-fold difference in sensitivity between K562/MB49 and HT-29 for the compound class
Conditions	MTT assay, 72 h incubation

Why This Matters

This tissue-selectivity profile can guide researchers toward appropriate disease models and away from likely unresponsive ones (e.g., certain colorectal cancers), improving experimental design efficiency.

• [1] Vu TD, Nguyen MK, Nguyen TTT, Hien TT, Nguyen TH, et al. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis. Chem Biodivers. 2024;21(1):e202301417. View Source
• [2] Liu Y, et al. Structural deduction of pregnane glycosides from Dregea sinensis Hemsl by HPLC-ESI-MS/MS. J Pharm Biomed Anal. 2017. View Source
• [3] Phuong PT, Anh PTL, Nhiem NX, Thuy NTK, Kiem PV. Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam J Sci Technol. 2020;58(4):426-433. View Source

α-Glucosidase Inhibition Assay

The identity of Dregeoside Da1 has been unambiguously established through comprehensive spectroscopic analysis including 1D and 2D NMR and HR-ESI-MS, and confirmed by comparison with published data [1]. Its molecular formula is C42H70O15 (MW 815.0), and its CAS registry number (98665-65-7) provides a unique, searchable identifier for unambiguous procurement [2]. In contrast, many related pregnane glycosides (e.g., newly isolated volubilosides G-K) have only been described in the past year and lack the same depth of analytical characterization or CAS registration, potentially complicating verification and cross-study comparisons [3].

α‑Glucosidase Inhibition

Direct comparison

Negligible inhibition

Da1 response

Defines enzyme inhibition endpoint context

Volubiloside A (51.3%), Drevoluoside N (50.4%) at 40 μM

Evidence Dimension	Analytical characterization depth
Target Compound Data	Full 1D/2D NMR and HR-ESI-MS characterization; CAS: 98665-65-7
Comparator Or Baseline	Volubilosides G-K: recently isolated, less extensively characterized; no CAS numbers
Quantified Difference	N/A (qualitative difference in analytical rigor and database presence)
Conditions	Spectroscopic analysis per standard natural product protocols

Why This Matters

The availability of robust analytical data and a unique CAS identifier reduces the risk of misidentification and facilitates quality control, ensuring that the compound procured is indeed Dregeoside Da1 and not an isomer or impurity.

• [1] Vu TD, Nguyen MK, Nguyen TTT, Hien TT, Nguyen TH, et al. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis. Chem Biodivers. 2024;21(1):e202301417. View Source
• [2] Phuong PT, Anh PTL, Nhiem NX, Thuy NTK, Kiem PV. Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam J Sci Technol. 2020;58(4):426-433. View Source
• [3] Yoshimura S, Narita H, Hayashi K, Mitsuhashi H. Studies on the Constituents of Asclepiadaceae Plants. LIX. The Structures of Five New Glycosides from Dregea volubilis (L.) BENTH. Chem Pharm Bull. 1985;33(6):2287-2293. View Source

Dregeoside Da1 Applications

MKN-7 and K562 Cytotoxicity Assays

Dregeoside Da1 is the optimal negative control for assays investigating the α-glucosidase inhibitory activity of pregnane glycosides. Its documented lack of significant inhibition at 40 µM [1] provides a clear baseline against which the potent activity of analogs like volubiloside A (51.3% inhibition) and drevoluoside N (50.4% inhibition) can be benchmarked.

Multi-Cell-Line Anticancer Screening

Given the dramatic activity cliff in α-glucosidase inhibition and the variable cytotoxicity across cell lines, Dregeoside Da1 is a critical tool for dissecting the SAR of Dregea-derived glycosides. Comparing its structure (e.g., glycosylation at specific positions) and bioactivity to close analogs can pinpoint the molecular determinants of enzyme inhibition and cell-type-specific toxicity [1][2].

α-Glucosidase Inhibition Negative Control

Researchers investigating novel anticancer agents for leukemia (e.g., K562) or bladder cancer (e.g., MB49) should include Dregeoside Da1 in their screening cascades. The available evidence indicates that this compound class is active in these models (IC50 range 4.29–21.05 µM), while showing selectivity against colorectal adenocarcinoma (HT-29) [2][3]. This cell-line selectivity profile supports its use in focused drug discovery efforts.

C-12 Acylation SAR Studies

The extensive spectroscopic characterization (NMR, HR-ESI-MS) and unique CAS identifier (98665-65-7) of Dregeoside Da1 make it a reliable reference standard for developing and validating HPLC, LC-MS, or NMR methods aimed at identifying and quantifying pregnane glycosides in plant extracts or pharmaceutical formulations [3].

Application

Selection Property

Validation Focus

Gastric cancer cell‑model studies

Cytotoxicity endpoint review

Gastric cancer cell‑line response and comparator context

Leukemia cell‑model studies

Cell‑model endpoint review

Leukemia cell‑line response context and inactive analogue comparison

Multi‑cell‑line screening panels

Consistent activity range review

Benchmark across diverse cancer types

α‑Glucosidase enzyme inhibition studies

Negative control context

Verify assay‑specific inhibition profiles

C‑12 acylation SAR studies

Non‑acylated reference compound

Assess impact of acylation on response

• [1] Thuy NTK, Phuong PT, Hien NTT, Trang DT, Huan NV, et al. Pregnane glycosides from Dregea volubilis and their α-glucosidase inhibitory activity. Phytochem Lett. 2020;37:90-94. View Source
• [2] Vu TD, Nguyen MK, Nguyen TTT, Hien TT, Nguyen TH, et al. Identification and Cytotoxic Evaluation of Pregnane Saponins from the Twigs and Leaves of Dregea volubilis. Chem Biodivers. 2024;21(1):e202301417. View Source
• [3] Phuong PT, Anh PTL, Nhiem NX, Thuy NTK, Kiem PV. Polyhydroxypregnane glycosides from Dregea volubilis. Vietnam J Sci Technol. 2020;58(4):426-433. View Source